Cas no 51649-80-0 (5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid)

5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with an amino group and a carboxylic acid functionality. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of both amino and carboxyl groups allows for further derivatization, enabling the formation of amides, esters, and other functionalized derivatives. Its phenyl substitution enhances stability and influences electronic properties, making it useful in medicinal chemistry for designing bioactive molecules. The compound's well-defined reactivity and purity ensure consistent performance in synthetic applications, supporting research and industrial processes requiring precise molecular scaffolds.
5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid structure
51649-80-0 structure
Product name:5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid
CAS No:51649-80-0
MF:C10H9N3O2
MW:203.19736
MDL:MFCD00220607
CID:56059
PubChem ID:746814

5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid
    • 1-Phenyl-4-carboxy-5-aminopyrazole
    • 5-AMINO-1-PHENYL-1H-PYRAZOL-4-CARBONSÄURE
    • 5-AMINO-1-PHENYLPYRAZOLE-4-CARBOXYLIC ACID
    • 5-Amino-1-phenyl-1H-pyrazol-4-carbonsaeure
    • 5-amino-1-phenyl-pyrazole-4-carboxylic acid
    • 5-Amino-4-carboxy-1-phenylpyrazole
    • 5-amino-4-carboxyl-1-phenylpyrazole
    • 5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid, 95%
    • HMS2656C07
    • 5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid, 97%
    • CBDivE_004912
    • SR-01000388260-1
    • ChemDiv2_003205
    • SR-01000388260
    • SCHEMBL1335080
    • CHEMBL1731814
    • E72594
    • 51649-80-0
    • SMR000278191
    • MLS000716674
    • MFCD00220607
    • HMS1378B15
    • DTXSID70353631
    • Z1508918507
    • BFMGSMOYBHOHGI-UHFFFAOYSA-N
    • PS-3293
    • FT-0711435
    • AKOS000269783
    • EN300-121830
    • BBL012325
    • DB-013341
    • 1H-Pyrazole-4-carboxylic acid, 5-amino-1-phenyl-
    • ALBB-019523
    • STK068375
    • DTXCID80304694
    • MDL： MFCD00220607
    • Inchi： InChI=1S/C10H9N3O2/c11-9-8(10(14)15)6-12-13(9)7-4-2-1-3-5-7/h1-6H,11H2,(H,14,15)
    • InChI Key： BFMGSMOYBHOHGI-UHFFFAOYSA-N
    • SMILES： C1=CC=C(C=C1)N2C(=C(C=N2)C(=O)O)N

Computed Properties

  • Exact Mass: 203.06900
  • Monoisotopic Mass: 203.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 81.1A^2
  • Surface Charge: 0
  • Tautomer Count: 4

Experimental Properties

  • Color/Form: Not available
  • Density: 1.41
  • Melting Point: 183-188 °C (dec.) (lit.)
  • Boiling Point: 433.8°C at 760 mmHg
  • Flash Point: 216.2°C
  • Refractive Index: 1.679
  • PSA: 81.14000
  • LogP: 1.73390
  • Solubility: Not available

5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H317
  • Warning Statement： P280
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 43
  • Safety Instruction： S26-S36/37
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S36/37
  • Risk Phrases：R43

5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-121830-0.1g
5-amino-1-phenyl-1H-pyrazole-4-carboxylic acid
 51649-80-0 95.0%
0.1g
 $29.0 2025-03-21
Apollo Scientific
OR103268-250mg
5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid
 51649-80-0 96%
250mg
 £15.00 2025-02-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A44580-1g
5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid
 51649-80-0 97%
1g
 ¥878.0 2023-09-09
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA854-10G
5-amino-1-phenyl-1H-pyrazole-4-carboxylic acid
 51649-80-0 95%
10g
 ￥ 1,610.00 2023-04-13
abcr
AB200938-25 g
5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid, 95%; .
 51649-80-0 95%
25 g
 €1,101.90 2023-07-20
abcr
AB200938-1 g
5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid, 95%; .
 51649-80-0 95%
1 g
 €156.30 2023-07-20
TRC
A630253-500mg
5-Amino-1-phenyl-1H-pyrazole-4-carboxylic Acid
 51649-80-0
500mg
 $ 115.00 2022-06-07
Enamine
EN300-121830-100mg
5-amino-1-phenyl-1H-pyrazole-4-carboxylic acid
 51649-80-0 95.0%
100mg
 $29.0 2023-10-02
Enamine
EN300-121830-250mg
5-amino-1-phenyl-1H-pyrazole-4-carboxylic acid
 51649-80-0 95.0%
250mg
 $32.0 2023-10-02
abcr
AB200938-25g
5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid, 95%; .
 51649-80-0 95%
25g
 €1101.90 2025-02-21

5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid Related Literature

Related Categories

51649-80-0 (5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid) Related Products

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:51649-80-0)5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid
A871211
Purity:99%
Quantity:100g
Price ($):1723.0